Cas no 91459-41-5 (5-(2-Phenylethyl)-1H-indole)
5-(2-Phenylethyl)-1H-indole structure
Product Name:5-(2-Phenylethyl)-1H-indole
CAS No:91459-41-5
MF:C16H15N
MW:221.297003984451
CID:2813951
PubChem ID:13245155
Update Time:2025-04-21
5-(2-Phenylethyl)-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 5-(2-Phenylethyl)-1H-indole
- KATLDDATAPXCBT-UHFFFAOYSA-N
- 91459-41-5
- 5-phenethylindole
- DTXSID20531583
- SCHEMBL6099420
-
- Inchi： 1S/C16H15N/c1-2-4-13(5-3-1)6-7-14-8-9-16-15(12-14)10-11-17-16/h1-5,8-12,17H,6-7H2
- InChI Key： KATLDDATAPXCBT-UHFFFAOYSA-N
- SMILES： N1C=CC2=C1C=CC(=C2)CCC1C=CC=CC=1
Computed Properties
- Exact Mass: 221.120449483g/mol
- Monoisotopic Mass: 221.120449483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 15.8Ų
5-(2-Phenylethyl)-1H-indole Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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